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Compound of Interest

Compound Name: Nicotinamide riboside malate

Cat. No.: B8820688 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of Nicotinamide Riboside Malate (NRM) in cell culture

studies. This document outlines its biological activities, offers detailed protocols for key

experiments, and presents quantitative data and signaling pathway diagrams to facilitate

research and development.

Biological Activities of Nicotinamide Riboside
Malate
Nicotinamide Riboside Malate is a salt of nicotinamide riboside (NR), a well-established

precursor of nicotinamide adenine dinucleotide (NAD+). As a source of vitamin B3, NRM

enhances oxidative metabolism and has shown protective effects against diet-induced

metabolic abnormalities.[1] In cell culture, NRM, much like its widely studied counterpart NR, is

utilized by cells to boost intracellular NAD+ levels. This elevation in NAD+ has profound effects

on cellular metabolism and signaling by activating NAD+-dependent enzymes such as sirtuins

(e.g., SIRT1 and SIRT3) and poly(ADP-ribose) polymerases (PARPs).[1][2]

The primary activities of NRM in vitro include:

NAD+ Enhancement: NRM treatment leads to a dose-dependent increase in both cellular

and mitochondrial NAD+ levels.[1]
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Sirtuin Activation: By increasing the available NAD+ pool, NRM stimulates the activity of

sirtuins, such as SIRT1 and SIRT3. This can lead to the deacetylation of various protein

targets, influencing mitochondrial function and cellular stress responses.[1][2]

PARP Modulation: NRM can support the function of PARPs, which are crucial for DNA repair

and maintaining genomic stability.[2]

Quantitative Data: In Vitro Efficacy of Nicotinamide
Riboside Malate
The following tables summarize the quantitative effects of nicotinamide riboside (NR), which is

expected to have similar efficacy to NRM, on various cell lines.

Table 1: Effect of Nicotinamide Riboside (NR) on Intracellular NAD+ Levels

Cell Line
Concentration
Range (µM)

Incubation Time
(hours)

Observed Effect on
NAD+ Levels

C2C12 (mouse

myoblasts)
1 - 1000 24

Dose-dependent

increase

Hepa1.6 (mouse

hepatoma)
1 - 1000 24

Dose-dependent

increase

HEK293 (human

embryonic kidney)
1 - 1000 24

Dose-dependent

increase

BEAS-2B (human

bronchial epithelial)
1 192 Significant increase

Table 2: Effect of Nicotinamide Riboside (NR) on Cell Viability
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Cell Line Concentration (µM)
Incubation Time
(hours)

Observed Effect on
Cell Viability

BEAS-2B 5 120 Cytotoxicity observed

BEAS-2B 10 72 Cytotoxicity observed

BEAS-2B 50 72 Cytotoxicity observed

Table 3: Effect of Nicotinamide Riboside Malate (NRM) on Protein Acetylation

Cell Line
Concentration
(nM)

Incubation
Time (hours)

Target
Proteins

Observed
Effect

HEK293T 0.5 24 Ndufa9, SOD2
Decreased

acetylation

Experimental Protocols
General Considerations for NRM in Cell Culture

Stability: Nicotinamide riboside has been shown to have a half-life of approximately 20 hours

in cell culture medium at 37°C.[3] Therefore, for long-term experiments, it is recommended to

refresh the medium with NRM every 24 hours to ensure its bioavailability.

Solubility: NRM is generally soluble in aqueous solutions like cell culture media. Prepare a

concentrated stock solution in sterile water or PBS and dilute it to the final desired

concentration in the culture medium.

Control Groups: Always include a vehicle control (the solvent used for the NRM stock

solution) in your experiments.

Protocol 1: Assessment of Cell Viability using MTS
Assay
This protocol outlines the steps to determine the effect of NRM on the viability of adherent cells.
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Cell Seeding & Treatment

Incubation & Assay

Data Acquisition

Seed cells in a 96-well plate
(5,000-10,000 cells/well)

Incubate overnight

Prepare serial dilutions of NRM

Treat cells with NRM

Incubate for desired time
(e.g., 24, 48, 72 hours)

Add MTS reagent to each well

Incubate for 1-4 hours

Measure absorbance at 490 nm

 

Sample Preparation

Electrophoresis & Transfer

Immunodetection

Culture and treat cells with NRM

Lyse cells in RIPA buffer

Quantify protein concentration (BCA assay)

Denature proteins in Laemmli buffer

Separate proteins by SDS-PAGE

Transfer proteins to a PVDF membrane

Block membrane (5% non-fat milk or BSA)

Incubate with primary antibodies
(anti-SIRT1, anti-PARP1)

Incubate with HRP-conjugated
secondary antibody

Detect with chemiluminescent substrate
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Cell Treatment & Lysis

NAD/NADH Detection

Quantification

Treat cells with NRM

Harvest and wash cells

Lyse cells with NAD/NADH extraction buffer

Add samples and standards to a 96-well plate

Add NAD cycling enzyme mix

Incubate at room temperature

Add NADH developer

Measure absorbance at 450 nm

Calculate NAD+ concentration from standard curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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